Cas no 1260852-36-5 (Methyl 3-formylphenylcarbamate)

Methyl 3-formylphenylcarbamate is a carbamate derivative featuring both a formyl and a carbamate functional group on a phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive aldehyde group, which allows for further functionalization through condensation or nucleophilic addition reactions. The carbamate moiety enhances stability and can serve as a protecting group or pharmacophore in drug design. Its well-defined structure and purity make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or bioactive molecules. The compound is typically handled under controlled conditions to preserve its reactivity and integrity.

Methyl 3-formylphenylcarbamate structure

1260852-36-5 structure

Product Name:Methyl 3-formylphenylcarbamate

CAS No:1260852-36-5

MF:C₉H₉NO₃

MW:179.172662496567

CID:4756159

Update Time:2025-05-20

Methyl 3-formylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

- METHYL 3-FORMYLPHENYLCARBAMATE
- Methyl 3-formylphenylcarbamate
- Inchi： 1S/C9H9NO3/c1-13-9(12)10-8-4-2-3-7(5-8)6-11/h2-6H,1H3,(H,10,12)
- InChI Key： HJBMLBDYSHJCAK-UHFFFAOYSA-N
- SMILES： O(C)C(NC1C=CC=C(C=O)C=1)=O

Computed Properties

Exact Mass: 179.058243g/mol
Monoisotopic Mass: 179.058243g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 55.4
Molecular Weight: 179.17g/mol

Methyl 3-formylphenylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1610921-2g	Methyl (3-formylphenyl)carbamate	1260852-36-5	98%	2g	￥5331.00	2024-08-09

Methyl 3-formylphenylcarbamate Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on Methyl 3-formylphenylcarbamate

Methyl 3-formylphenylcarbamate: A Comprehensive Overview

Methyl 3-formylphenylcarbamate, with the CAS number 1260852-36-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl group with a 3-formylphenyl moiety and a carbamate functional group. The molecule's structure lends it versatile properties, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of Methyl 3-formylphenylcarbamate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers, where its ability to form strong intermolecular bonds enhances the mechanical properties of the resulting materials. This has led to its consideration in applications ranging from aerospace components to biomedical devices.

The synthesis of Methyl 3-formylphenylcarbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the formyl group and subsequent carbamate formation are critical steps that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of chemical properties, Methyl 3-formylphenylcarbamate exhibits good thermal stability and moderate solubility in common organic solvents. Its reactivity is influenced by the electron-donating nature of the formyl group, which enhances nucleophilic attack on the carbamate moiety. This property has been exploited in various chemical transformations, including cross-coupling reactions and polymerization processes.

One of the most promising applications of Methyl 3-formylphenylcarbamate lies in its use as a building block for drug delivery systems. Its ability to form biocompatible polymers has been explored in recent studies, where it was shown to enhance drug encapsulation efficiency and controlled release profiles. This opens up new possibilities in pharmaceutical research, particularly in targeted drug delivery systems.

The environmental impact of Methyl 3-formylphenylcarbamate has also been a topic of interest. Studies have demonstrated that it exhibits low toxicity to aquatic organisms under standard testing conditions, suggesting its potential for use in eco-friendly chemical formulations. However, further research is needed to fully understand its long-term environmental fate and degradation pathways.

In conclusion, Methyl 3-formylphenylcarbamate (CAS No. 1260852-36-5) is a compound with diverse applications across multiple disciplines. Its unique structure and versatile properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new uses and optimize its production processes, this compound is poised to play an increasingly important role in both academic and industrial settings.